Cas no 66224-56-4 ((3s,5s)-2-azidomethyl-6-methoxy-tetrahydro-pyran-3,4,5-triol)
66224-56-4 structure
Product Name:(3s,5s)-2-azidomethyl-6-methoxy-tetrahydro-pyran-3,4,5-triol
CAS No:66224-56-4
MF:C7H13N3O5
MW:219.195221662521
CID:963517
PubChem ID:45358445
Update Time:2025-04-19
(3s,5s)-2-azidomethyl-6-methoxy-tetrahydro-pyran-3,4,5-triol Chemical and Physical Properties
Names and Identifiers
-
- (3s,5s)-2-azidomethyl-6-methoxy-tetrahydro-pyran-3,4,5-triol
- 6-azido-6-deoxy-α-methyl-D-mannopyranoside
- (3S,5S)-2-(AZIDOMETHYL)-6-METHOXYOXANE-3,4,5-TRIOL
- 66224-56-4
-
- Inchi: 1S/C7H13N3O5/c1-14-7-6(13)5(12)4(11)3(15-7)2-9-10-8/h3-7,11-13H,2H2,1H3/t3?,4-,5?,6+,7?/m1/s1
- InChI Key: DITZTAYZVSZBCC-UMHUDQCASA-N
- SMILES: O1C([C@H](C([C@@H](C1CN=[N+]=[N-])O)O)O)OC
Computed Properties
- Exact Mass: 219.08552052g/mol
- Monoisotopic Mass: 219.08552052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 93.5Ų
(3s,5s)-2-azidomethyl-6-methoxy-tetrahydro-pyran-3,4,5-triol Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
66224-56-4 ((3s,5s)-2-azidomethyl-6-methoxy-tetrahydro-pyran-3,4,5-triol) Related Products
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- 18933-88-5(6,6'-Diazido-6,6'-dideoxytrehalose)
- 98169-85-8(Mono-6-deoxy-6-azido-β-cyclodextrin (85%))
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- 23701-87-3(Methyl 6-Azido-6-deoxy-α-D-glucopyranoside)
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- 4711-00-6(1,2:3,4-Di-O-isopropylidene-6-deoxy-6-azido-a-D-galactopyranose)
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